Cas no 104479-86-9 (5-Pyrimidinamine, N-(2-furanylmethyl)-)

• Product Name: 5-Pyrimidinamine, N-(2-furanylmethyl)-
• CAS No: 104479-86-9
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 1144466
• Update Time: 2024-07-27

5-Pyrimidinamine, N-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, N-(2-furanylmethyl)-

• Inchi： 1S/C9H9N3O/c1-2-9(13-3-1)6-12-8-4-10-7-11-5-8/h1-5,7,12H,6H2
• InChI Key： MUZJOTWQVPFAPU-UHFFFAOYSA-N
• SMILES： C1=NC=C(NCC2=CC=CO2)C=N1

Computed Properties

• Exact Mass: 175.07467

Experimental Properties

• Density: 1.261±0.06 g/cm3(Predicted)
• Boiling Point: 319.3±22.0 °C(Predicted)
• PSA: 50.95
• pka: 2.41±0.10(Predicted)